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Compound of Interest

Compound Name: 3-Decanamine

Cat. No.: B13828720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 3-Decanamine. The information is compiled and structured to be a

vital resource for laboratory and industrial settings where this chemical is used.

Chemical Identity and Physical Properties
3-Decanamine is a primary aliphatic amine. While specific experimental data for 3-
decanamine is limited, the following table summarizes computed physical and chemical

properties and data for closely related isomers. This information is crucial for understanding its

behavior and potential hazards.
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Property Value Source

Molecular Formula C₁₀H₂₃N [1]

Molecular Weight 157.30 g/mol [1][2]

IUPAC Name decan-3-amine [1]

Appearance

Water-white liquid with an

amine odor (General for

Decanamine)

[3]

Solubility
Insoluble in water (General for

Decanamine)
[3]

XLogP3 3.7 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 7 [1]

Flash Point
210°F (98.9°C) (for

Decylamine)
[3]

Hazard Identification and GHS Classification
3-Decanamine and its isomers are classified as hazardous substances. The following table

summarizes the GHS hazard statements and classifications based on available data for

decanamine isomers.
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Hazard Class GHS Classification Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation Category 1
H318: Causes serious eye

damage

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects

Flammable Liquids Category 4 H227: Combustible liquid

Note: This classification is based on data for decylamine and may be representative of 3-
decanamine.[2][4]

Handling and Storage Precautions
Proper handling and storage are critical to ensure safety when working with 3-Decanamine.
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Precaution Detailed Guidelines

Handling

- Perform handling in a well-ventilated area.[5] -

Wear suitable protective equipment, including

gloves, protective clothing, and eye/face

protection.[4][5] - Avoid breathing vapor or mist.

[6] - Avoid contact with eyes, skin, and clothing.

[6] - Wash hands and face thoroughly after

handling.[4] - Keep away from heat, sparks,

open flames, and hot surfaces. No smoking.[4] -

Ground all containers prior to pouring to prevent

static discharge.[6]

Storage

- Store in original, tightly closed containers in a

cool, dry, and well-ventilated area.[7][8] - Store

away from incompatible materials such as acids,

isocyanates, halogenated organics, peroxides,

phenols (acidic), epoxides, anhydrides, and acid

halides.[3] - Store in an area accessible only to

qualified or authorized personnel.[4] - General

recommendation is to store amines below 30°C

(86°F).[8]

Exposure Controls and Personal Protective
Equipment
To minimize exposure, appropriate engineering controls and personal protective equipment

(PPE) must be used.
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Control Parameter Recommended Measures

Engineering Controls

- Use only under a chemical fume hood. -

Ensure adequate ventilation to control airborne

levels.

Personal Protective Equipment

Eye/Face Protection
- Wear chemical safety goggles and a face

shield.[4]

Skin Protection

- Wear chemically resistant gloves (e.g., Butyl

rubber, Nitrile rubber). - Wear protective clothing

to prevent skin contact. Flame retardant

antistatic protective clothing is recommended.[7]

Respiratory Protection

- If engineering controls do not maintain

airborne concentrations below recommended

exposure limits, a NIOSH-approved respirator is

required. Use a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges.

First Aid Measures
In case of exposure, immediate medical attention is crucial.
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Exposure Route First Aid Procedures

Inhalation

- Move the exposed person to fresh air at once.

[9] - If breathing has stopped, perform artificial

respiration.[9] - If breathing is difficult, give

oxygen.[10] - Seek medical attention

immediately.[10]

Skin Contact

- Immediately flush skin with copious amounts of

water for at least 15 minutes.[10] - Remove

contaminated clothing and shoes.[10] - Call a

physician.[10]

Eye Contact

- Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. -

Remove contact lenses, if present and easy to

do. Continue rinsing.[5] - Immediate medical

attention is required.

Ingestion

- Do NOT induce vomiting. - Rinse mouth with

water. - Never give anything by mouth to an

unconscious person. - Call a physician or poison

control center immediately.[5]

Firefighting and Accidental Release Measures
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Aspect Measures

Firefighting

- Suitable Extinguishing Media: Dry chemical,

CO₂, alcohol-resistant foam, or water spray.[3] -

Specific Hazards: Combustible material.[3] May

produce irritating, corrosive, and/or toxic gases

in a fire.[3] Containers may explode when

heated.[3] - Protective Equipment: Wear self-

contained breathing apparatus (SCBA) and full

protective gear.

Accidental Release

- Personal Precautions: Evacuate personnel to

safe areas.[5] Use personal protective

equipment.[10] Avoid breathing vapors, mist, or

gas.[10] Ensure adequate ventilation.[10] -

Environmental Precautions: Prevent further

leakage or spillage if safe to do so.[10] Do not

let the product enter drains.[10] - Containment

and Cleanup: Absorb with inert material (e.g.,

sand, earth) and place in a suitable container for

disposal.[6] Ventilate the area and wash the spill

site after material pickup is complete.

Experimental Protocols
Detailed experimental protocols for the toxicological and safety assessment of 3-Decanamine
are not publicly available in the searched resources. Such studies are typically conducted by

manufacturers or specialized toxicology laboratories and are often proprietary. The

methodologies would likely follow established OECD (Organisation for Economic Co-operation

and Development) guidelines for chemical safety testing, such as:

OECD Guideline 401: Acute Oral Toxicity

OECD Guideline 402: Acute Dermal Toxicity

OECD Guideline 404: Acute Dermal Irritation/Corrosion

OECD Guideline 405: Acute Eye Irritation/Corrosion
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OECD Guideline 202: Daphnia sp. Acute Immobilisation Test (for aquatic toxicity)

Visualizing Handling and Emergency Workflow
The following diagram illustrates a logical workflow for the safe handling of 3-Decanamine and

the appropriate response in case of an emergency.
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Workflow for Safe Handling and Emergency Response for 3-Decanamine

Preparation and Handling

Emergency Response

Conduct Risk Assessment

Select Appropriate PPE

Follow Safe Handling Procedures

Ensure Proper Storage Spill or Leak Occurs

Potential Incident

Personnel Exposure

Potential Incident

Fire

Potential Incident

Evacuate Area Contain SpillAdminister First Aid Extinguish Fire

Notify Emergency Services Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Safe handling and emergency response workflow for 3-Decanamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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